1-(4-butoxybenzyl)-3-methylpiperidine

• IUPAC Name: 1-[(4-butoxyphenyl)methyl]-3-methylpiperidine
• InChI: InChI=1S/C17H27NO/c1-3-4-12-19-17-9-7-16(8-10-17)14-18-11-5-6-15(2)13-18/h7-10,15H,3-6,11-14H2,1-2H3
• InChI Key: GIHWMVAHCIUWMD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)CN2CCCC(C2)C
• Molecular Formula: C17H27NO
• Molecular Weight: 261.4 g/mol

Description

1-(4-Butoxybenzyl)-3-methylpiperidine is a tertiary amine featuring a 3-methylpiperidine core substituted with a 4-butoxybenzyl group. This compound belongs to a broader class of piperidine derivatives, which are frequently explored for their pharmacological properties, including receptor binding and enzyme modulation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Piperidine Derivatives

The biological and physicochemical properties of piperidine derivatives are highly dependent on substituent groups. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparison of 3-Methylpiperidine Derivatives

Compound Name	Substituent Group	Molecular Weight (g/mol)	Key Biological Activity	Affinity (Ki, nM)	Reference ID
1-(4-Butoxybenzyl)-3-methylpiperidine	4-Butoxybenzyl	291.4	Not explicitly reported (assumed CNS activity)	N/A	N/A
1-[3-(3-(4-Chlorophenoxy)propoxy)propyl]-3-methylpiperidine	3-(4-Chlorophenoxy)propoxypropyl	426.0	Histamine H3 receptor ligand	3.2
1-(6-([1,1′-Biphenyl]-3-yloxy)hexyl)-3-methylpiperidine	Biphenylalkoxyhexyl	441.5	Histamine H3 receptor ligand	Not reported
1-(1-Phenylcyclohexyl)-3-methylpiperidine	Phenylcyclohexyl	285.5	Phencyclidine receptor agonist (catalepsy induction)	Not reported
1-{[4-({[5-(3-Nitrophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)phenyl]sulfonyl}-3-methylpiperidine	Sulfonamide-oxadiazole	517.6	Urease inhibition	IC50 = 18.4 µM

Key Findings from Comparative Studies

Receptor Affinity and Selectivity Histamine H3 Receptor Ligands: The 4-chlorophenoxypropyl-substituted derivative (Ki = 3.2 nM) exhibits significantly higher H3 receptor affinity than biphenylalkoxy analogs (e.g., compound 14 in ), likely due to the electron-withdrawing chlorine atom enhancing polar interactions .

Enzyme Modulation

• Sulfonamide-oxadiazole derivatives demonstrate urease inhibitory activity, whereas the butoxybenzyl analog’s enzymatic effects remain uncharacterized. The sulfonamide group likely facilitates hydrogen bonding with urease’s active site .

Physicochemical Properties

• Lipophilicity: The butoxybenzyl group (logP ≈ 4.2) enhances membrane permeability compared to shorter-chain analogs (e.g., propoxy derivatives, logP ≈ 3.5).
• Melting Points: Biphenylalkoxy derivatives (e.g., compound 14, m.p. 169–172°C) exhibit higher melting points than aliphatic-substituted analogs due to π-π stacking interactions .